N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-hydroxyethyl)thio]acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-hydroxyethylsulfanyl)acetamide
• InChI: InChI=1S/C12H15NO4S/c14-3-6-18-8-12(15)13-9-1-2-10-11(7-9)17-5-4-16-10/h1-2,7,14H,3-6,8H2,(H,13,15)
• InChI Key: PATAHZLCNVZFDE-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSCCO
• Molecular Formula: C12H15NO4S
• Molecular Weight: 269.32 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-hydroxyethyl)thio]acetamide, also known as BZL101, is a synthetic compound that has been extensively researched for its potential therapeutic applications. BZL101 has been shown to have anticancer properties and has been studied extensively for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-hydroxyethyl)thio]acetamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been studied in clinical trials for its efficacy in the treatment of various types of cancer, including breast cancer, ovarian cancer, and prostate cancer.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-hydroxyethyl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of the NF-κB signaling pathway, which is involved in the regulation of cell growth and survival. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-hydroxyethyl)thio]acetamide has been shown to inhibit the activation of NF-κB and its downstream targets, leading to the inhibition of cell growth and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-hydroxyethyl)thio]acetamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and induction of apoptosis in cancer cells, as well as the inhibition of angiogenesis and metastasis. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-hydroxyethyl)thio]acetamide has also been shown to have anti-inflammatory properties, and has been studied for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-hydroxyethyl)thio]acetamide has several advantages for lab experiments, including its ability to inhibit the growth of cancer cells in vitro and in vivo, as well as its potential therapeutic applications in the treatment of cancer and inflammatory diseases. However, there are also limitations to using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-hydroxyethyl)thio]acetamide in lab experiments, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-hydroxyethyl)thio]acetamide, including the optimization of its synthesis method, the identification of its molecular targets and downstream signaling pathways, and the development of more effective formulations for its use in clinical trials. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(2-hydroxyethyl)thio]acetamide may also have potential applications in the treatment of other diseases, such as autoimmune disorders and neurodegenerative diseases, which should be explored in future research.